Cas no 1217651-06-3 (N-Boc-4-bis(2-hydroxyethyl)amino-L-phenylalanine Methyl Ester)

• Product Name: N-Boc-4-bis(2-hydroxyethyl)amino-L-phenylalanine Methyl Ester
• CAS No: 1217651-06-3
• MF: C₁₉H₃₀N₂O₆
• MW: 382.451305866241
• CID: 1059412
• PubChem ID: 71314154
• Update Time: 2025-04-20

N-Boc-4-bis(2-hydroxyethyl)amino-L-phenylalanine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• N-Boc-4-[bis(2-hydroxyethyl)amino]-L-phenylalanine Methyl Ester
• methyl (2R)-3-[4-[bis(2-hydroxyethyl)amino]phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• DTXSID10747196
• Methyl 4-[bis(2-hydroxyethyl)amino]-N-(tert-butoxycarbonyl)-D-phenylalaninate
• 1217651-06-3
• N-(tert-Butoxycarbonyl)-4-[bis(2-hydroxyethyl)amino]-L-phenylalanine Methyl Ester
• N-Boc-4-bis(2-hydroxyethyl)amino-L-phenylalanine Methyl Ester

• Inchi： 1S/C19H30N2O6/c1-19(2,3)27-18(25)20-16(17(24)26-4)13-14-5-7-15(8-6-14)21(9-11-22)10-12-23/h5-8,16,22-23H,9-13H2,1-4H3,(H,20,25)/t16-/m1/s1
• InChI Key： JBFUXXJVFIHVIF-MRXNPFEDSA-N
• SMILES： O(C(N[C@@H](C(=O)OC)CC1C=CC(=CC=1)N(CCO)CCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 382.21000
• Monoisotopic Mass: 382.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 111.82000
• LogP: 1.29080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives